Cas no 129850-72-2 (Tetradecanoic acid,2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxotetradecyl]amino]-)

• Product Name: Tetradecanoic acid,2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxotetradecyl]amino]-
• CAS No: 129850-72-2
• MF: C₃₃H₆₄N₂O₅
• MW: 568.871670722961
• CID: 1224695
• Update Time: 2024-08-03

Tetradecanoic acid,2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxotetradecyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxotetradecyl]amino]-
• Tetradecanoic acid, 2-[[2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxotetradecyl]amino]-

• Inchi： 1S/C33H64N2O5/c1-6-8-10-12-14-16-18-20-22-24-26-28(35-32(39)40-33(3,4)5)30(36)34-29(31(37)38)27-25-23-21-19-17-15-13-11-9-7-2/h28-29H,6-27H2,1-5H3,(H,34,36)(H,35,39)(H,37,38)
• InChI Key： LTTRTBKUWWFHSX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC(=O)C(NC(OC(C)(C)C)=O)CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 568.48182

Experimental Properties

• Density: 0.969±0.06 g/cm3(Predicted)
• Melting Point: 69-78 °C
• Boiling Point: 693.0±40.0 °C(Predicted)
• PSA: 104.73
• pka: 3.49±0.10(Predicted)